N-(3-phenylpropyl)-2-((phenylsulfonyl)methyl)pyrrolidine-1-carboxamide

• IUPAC Name: 2-(benzenesulfonylmethyl)-N-(3-phenylpropyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C21H26N2O3S/c24-21(22-15-7-11-18-9-3-1-4-10-18)23-16-8-12-19(23)17-27(25,26)20-13-5-2-6-14-20/h1-6,9-10,13-14,19H,7-8,11-12,15-17H2,(H,22,24)
• InChI Key: UUQQJMMAYUAVGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)NCCCC2=CC=CC=C2)CS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

N-(3-phenylpropyl)-2-((phenylsulfonyl)methyl)pyrrolidine-1-carboxamide is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound is also known as N-PPMP and is a pyrrolidine derivative that has shown promising results in various studies.

Scientific Research Applications

Catalytic Applications and Organic Synthesis

A New Class of Amide Ligands for Copper-Catalyzed Couplings
Amides derived from pyrrolidine, such as those related to N-(3-phenylpropyl)-2-((phenylsulfonyl)methyl)pyrrolidine-1-carboxamide, have been identified as powerful ligands for Cu-catalyzed coupling reactions. This application enables the efficient synthesis of pharmaceutically important (hetero)aryl methylsulfones, showcasing the compound's utility in facilitating metal-catalyzed couplings of (hetero)aryl chlorides with sulfinic acid salts (Ma et al., 2017).

Stereoselective Michael Addition Catalyzed by Pyrrolidine Derivatives
Derivatives of pyrrolidine, specifically those bearing a sulfoxide moiety, have demonstrated efficiency as organocatalysts in the asymmetric Michael addition of cyclohexanone and cyclopentanone to β-nitrostyrenes. This research highlights the compound's role in synthesizing γ-nitro carbonyl compounds with high yield and excellent stereoselectivity, contributing to advancements in organic synthesis (Singh et al., 2013).

Structural and Conformational Studies

Anti-HIV Potential and Molecular Structure
Studies have also explored the potential anti-HIV applications of related pyrrolidine-2-carboxamide compounds. Structural analysis, such as that performed on 1-(4-Methylphenyl)-5-oxo-2-phenylpyrrolidine-2-carboxamide, provides insights into the molecular conformation and potential biological activity of these compounds (Tamazyan et al., 2007).

Material Science and Polymer Synthesis

Synthesis of Aromatic Polyamides with Pyridine Moieties
Research into the synthesis of new polyamides incorporating pyridine and related motifs demonstrates the utility of pyrrolidine derivatives in material science. These polyamides exhibit outstanding solubility in various solvents and thermal stability, making them suitable for applications in high-performance materials (Ravikumar & Saravanan, 2012).